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Compound of Interest

Compound Name:
2-(chloromethyl)pyridin-3-ol

hydrochloride

CAS No.: 80322-74-3

Cat. No.: B1660624

Get Quote

Chemical Identity & Strategic Importance
Compound: 2-(Chloromethyl)pyridin-3-ol hydrochloride CAS Number: 80322-74-3 Formula:

C₆H₆ClNO[1] · HCl (C₆H₇Cl₂NO) Molecular Weight: 180.03 g/mol

Strategic Context: This compound is a bifunctional pyridine scaffold. The 3-hydroxyl group

provides hydrogen-bonding capability and phenolic acidity, while the 2-chloromethyl group

serves as a potent electrophile for alkylation reactions. This specific substitution pattern is

critical for synthesizing fused heterocycles (e.g., furopyridines) or introducing the 3-

hydroxypyridine moiety into larger drug candidates.

Hazard Profiling: Mechanism of Toxicity
Unlike standard SDS documents that list hazard codes, this section explains the causality of

the risks based on the compound's structure-activity relationship (SAR).

A. Corrosivity & Alkylating Potential (Skin Corr. 1B / Eye Dam. 1)
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The chloromethyl group on the pyridine ring is highly reactive toward nucleophiles. Upon

contact with biological tissue:

Alkylation: The methylene carbon undergoes Sₙ2 attack by biological nucleophiles (DNA

bases, protein residues), leading to direct cellular damage and potential genotoxicity.

Acid Release: Hydrolysis or reaction with tissue moisture releases hydrochloric acid (HCl),

causing immediate chemical burns.

Phenolic Acidity: The 3-hydroxyl group, while less acidic than carboxylic acids, contributes to

the overall corrosive profile when combined with the HCl salt form.

B. Acute Toxicity (Acute Tox. 4 - Oral)
Ingestion poses a dual threat: systemic toxicity from the pyridine core and local necrosis from

the alkylating side chain.

C. Moisture Sensitivity
The compound is hygroscopic.[2] The chloromethyl group is susceptible to hydrolysis,

converting the active reagent into the inactive 2-(hydroxymethyl)pyridin-3-ol. This degradation

releases additional HCl gas, pressurizing sealed containers and increasing the inhalation

hazard upon opening.

Stability & Reactivity: The Hydrolysis Pathway
Understanding the degradation pathway is essential for maintaining reagent integrity and

safety. The following diagram illustrates the hydrolysis mechanism that occurs upon exposure

to atmospheric moisture.
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Figure 1: Hydrolysis pathway of the chloromethyl group.[3] Exposure to moisture degrades the

reagent and releases corrosive HCl.

Handling Protocols & Engineering Controls
A. Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves may offer insufficient protection against prolonged contact with

alkylating agents.

PPE Category Recommendation Rationale

Gloves
Double-gloving (Nitrile over

Laminate/PE)

Chloromethyl compounds can

permeate standard nitrile.

Laminate provides a chemical

barrier.

Eye/Face
Chemical Goggles + Face

Shield

Risk of corneal damage is

irreversible. Safety glasses are

insufficient for corrosive solids.

Respiratory P3 / N100 Particulate Filter

Prevents inhalation of

corrosive dust. Use in a fume

hood is mandatory.

Body Tyvek® Lab Coat / Apron

Prevents contamination of

street clothes; disposable suits

preferred for large scale.

B. Operational Workflow
This self-validating workflow ensures containment and stability.
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Start: Reagent Retrieval
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Figure 2: Operational workflow for handling moisture-sensitive alkylating agents.

C. Storage Conditions
Temperature: Store at 2–8°C (Refrigerated).

Atmosphere: Store under Argon or Nitrogen (Inert atmosphere).[4]
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Container: Tightly sealed glass vial with a PTFE-lined cap. Secondary containment with

desiccant is recommended.

Emergency Response Protocols
A. Spill Management (Solid)

Evacuate: Clear the immediate area.

PPE: Don full PPE including respiratory protection.

Neutralize: Do not sweep dry dust (aerosol risk). Cover the spill with a weak base (sodium

bicarbonate or calcium carbonate) to neutralize potential acidity.

Clean: Dampen with a paper towel soaked in an inert solvent (e.g., heptane) or water (if

neutralized) and wipe up.

Disposal: Place all materials in a sealed hazardous waste bag labeled "Corrosive/Toxic".

B. First Aid Measures
Eye Contact: Immediate irrigation is critical.[2] Rinse with water for at least 15 minutes, lifting

eyelids.[2] Do not wait for medical personnel to start rinsing.

Skin Contact: Brush off loose particles gently, then wash with soap and water. If available,

use a polyethylene glycol (PEG 400) wash, as it solubilizes organic alkylators better than

water alone.

Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be

administered by trained personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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